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Compound of Interest

Compound Name:
Ethyl

cyano(cyclopentylidene)acetate

Cat. No.: B1267345 Get Quote

Introduction and Molecular Overview
Ethyl 2-cyano-2-cyclopentylideneacetate is a multifunctional organic compound characterized

by the presence of an ester, a nitrile, and an α,β-unsaturated system conjugated with a

cyclopentylidene ring. Its unique structural arrangement of electron-withdrawing groups and a

reactive double bond makes it a valuable intermediate in organic synthesis, particularly for the

construction of more complex molecular architectures relevant to medicinal chemistry and

materials science. This guide will elucidate the fundamental properties and chemical behavior

that underpin its utility.

Molecular Structure
The structural formula of ethyl 2-cyano-2-cyclopentylideneacetate reveals a compact and

functionalized molecule. The core is a five-membered carbocyclic ring, which introduces a

degree of rigidity and specific stereochemical possibilities in its derivatives.
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Start

Reactants

Cyclopentanone

Ethyl Cyanoacetate

Base Catalyst (e.g., Piperidine)

Mixing in Solvent e.g., Ethanol or Benzene

Reflux with Dehydration Removal of water drives equilibrium forward (e.g., using a Dean-Stark apparatus)

Aqueous Workup
Neutralize catalyst

Wash with brine

Solvent Extraction Extract with an organic solvent (e.g., Ethyl Acetate)

Drying Dry organic layer over anhydrous Na₂SO₄ or MgSO₄

Purification
Remove solvent in vacuo

Purify by vacuum distillation or column chromatography

Final Product|Ethyl 2-cyano-2-cyclopentylideneacetate
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Reactive Sites

Potential Transformations

Nitrile Group
(-C≡N)

Hydrolysis → Amide/Carboxylic Acid
Nitrile Rxns

Reduction → Primary Amine
Nitrile Rxns

Ester Group
(-COOEt)

Hydrolysis → Carboxylic Acid
Ester Rxns

TransesterificationEster Rxns

Reduction → Diol

Ester Rxns

α,β-Unsaturated System
(C=C)

Michael Addition

Alkene Rxns

Cycloaddition (e.g., Diels-Alder)

Alkene Rxns

Reduction → Saturated Ester

Alkene Rxns
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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